Cas no 2229017-45-0 ({1-(5-bromo-2-chlorophenyl)methylcyclopropyl}methanol)

• Product Name: {1-(5-bromo-2-chlorophenyl)methylcyclopropyl}methanol
• CAS No: 2229017-45-0
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 6270054
• PubChem ID: 165690962
• Update Time: 2025-05-20

{1-(5-bromo-2-chlorophenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(5-bromo-2-chlorophenyl)methylcyclopropyl}methanol
• 2229017-45-0
• {1-[(5-bromo-2-chlorophenyl)methyl]cyclopropyl}methanol
• EN300-1904203

• Inchi： 1S/C11H12BrClO/c12-9-1-2-10(13)8(5-9)6-11(7-14)3-4-11/h1-2,5,14H,3-4,6-7H2
• InChI Key： NWOAPQVRDSIVQJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CC1(CO)CC1)Cl

Computed Properties

• Exact Mass: 273.97601g/mol
• Monoisotopic Mass: 273.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-(5-bromo-2-chlorophenyl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(5-bromo-2-chlorophenyl)methylcyclopropyl}methanol (CAS No. 2229017-45-0)

{1-(5-bromo-2-chlorophenyl)methylcyclopropyl}methanol is a specialized organic compound with the CAS registry number 2229017-45-0. This compound belongs to the class of substituted cyclopropane derivatives, featuring a bromo-chlorophenyl group and a hydroxymethyl functional group. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both bromo and chloro substituents on the phenyl ring enhances its reactivity, enabling diverse synthetic applications.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their role in drug discovery. Researchers are particularly interested in {1-(5-bromo-2-chlorophenyl)methylcyclopropyl}methanol for its potential as a building block in the synthesis of bioactive molecules. The compound's hydroxymethyl group offers a versatile handle for further functionalization, making it a popular choice in medicinal chemistry. Its CAS No. 2229017-45-0 is frequently searched in scientific databases, reflecting its growing importance in R&D.

The synthesis of {1-(5-bromo-2-chlorophenyl)methylcyclopropyl}methanol typically involves multi-step organic reactions, including halogenation and cyclopropanation. The bromo and chloro groups on the phenyl ring are strategically placed to facilitate cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often explored in the development of new therapeutics. The compound's methylcyclopropyl moiety is also noteworthy for its ability to modulate pharmacokinetic properties.

From an industrial perspective, {1-(5-bromo-2-chlorophenyl)methylcyclopropyl}methanol is gaining traction due to its compatibility with green chemistry principles. Manufacturers are increasingly adopting sustainable methods to produce such intermediates, aligning with global trends toward environmentally friendly processes. The compound's CAS No. 2229017-45-0 is often associated with queries about scalable synthesis and cost-effective production, highlighting its commercial relevance.

In the context of AI-driven drug discovery, {1-(5-bromo-2-chlorophenyl)methylcyclopropyl}methanol has emerged as a candidate for virtual screening and molecular docking studies. Computational chemists leverage its structural features to predict interactions with biological targets, accelerating the identification of lead compounds. The hydroxymethyl and halogenated phenyl groups are particularly useful in designing molecules with enhanced binding affinity and selectivity.

Another area of interest is the compound's potential application in agrochemicals. The bromo and chloro substituents are common in pesticides and herbicides, suggesting that {1-(5-bromo-2-chlorophenyl)methylcyclopropyl}methanol could serve as a precursor for crop protection agents. Researchers are investigating its efficacy in controlling plant pathogens, addressing the growing need for sustainable agricultural solutions.

Safety and regulatory compliance are critical considerations for {1-(5-bromo-2-chlorophenyl)methylcyclopropyl}methanol. While the compound is not classified as hazardous, proper handling and storage are essential to ensure workplace safety. Its CAS No. 2229017-45-0 is often referenced in material safety data sheets (MSDS), providing guidelines for its use in laboratory and industrial settings.

In summary, {1-(5-bromo-2-chlorophenyl)methylcyclopropyl}methanol (CAS No. 2229017-45-0) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, including the cyclopropyl ring and halogenated phenyl group, make it a valuable tool for synthetic chemists. As research continues to uncover new uses for this compound, its importance in scientific and industrial communities is expected to grow.